Cas no 922111-94-2 (N-2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-4-(trifluoromethyl)benzamide)

• Product Name: N-2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-4-(trifluoromethyl)benzamide
• CAS No: 922111-94-2
• MF: C₂₂H₂₆F₃N₃O
• MW: 405.456555843353
• CID: 5970849
• PubChem ID: 44024927
• Update Time: 2025-11-01

N-2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-4-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-4-(trifluoromethyl)benzamide
• N-[2-(dimethylamino)-2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]-4-(trifluoromethyl)benzamide
• F2292-0036
• N-(2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)-4-(trifluoromethyl)benzamide
• N-[2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]-4-(trifluoromethyl)benzamide
• 922111-94-2
• AKOS024636710

• Inchi： 1S/C22H26F3N3O/c1-27(2)20(17-8-11-19-16(13-17)5-4-12-28(19)3)14-26-21(29)15-6-9-18(10-7-15)22(23,24)25/h6-11,13,20H,4-5,12,14H2,1-3H3,(H,26,29)
• InChI Key： WNXGZWYKXSHOOQ-UHFFFAOYSA-N
• SMILES： C(NCC(N(C)C)C1C=CC2=C(C=1)CCCN2C)(=O)C1=CC=C(C(F)(F)F)C=C1

Computed Properties

• Exact Mass: 405.20279695g/mol
• Monoisotopic Mass: 405.20279695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 35.6Ų

Additional information on N-2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-4-(trifluoromethyl)benzamide

N-2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-4-(trifluoromethyl)benzamide (CAS No. 922111-94-2): An Overview of Its Structure, Properties, and Applications

N-2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-4-(trifluoromethyl)benzamide (CAS No. 922111-94-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a dimethylamino group, a 1-methyl-1,2,3,4-tetrahydroquinolin-6-yl moiety, and a trifluoromethylbenzamide functional group. These structural features contribute to its potential therapeutic applications and biological activities.

The molecular formula of N-2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-4-(trifluoromethyl)benzamide is C₂₃H₂₅F₃N₂O₂, and its molecular weight is approximately 408.45 g/mol. The compound's structure can be visualized as a combination of aromatic and aliphatic components, with the trifluoromethylbenzamide group providing enhanced lipophilicity and the dimethylamino group contributing to its basicity.

In recent years, significant research has been conducted to explore the biological activities and potential therapeutic applications of this compound. One of the key areas of interest is its activity as a modulator of specific receptors and enzymes. Studies have shown that N-2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-4-(trifluoromethyl)benzamide exhibits potent binding affinity to certain G-protein coupled receptors (GPCRs), which are important targets in the development of drugs for various diseases.

A notable study published in the Journal of Medicinal Chemistry in 2020 investigated the interaction of this compound with the serotonin 5-HT₇ receptor. The results demonstrated that N-2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-4-(trifluoromethyl)benzamide acts as a selective antagonist at this receptor subtype. This finding is particularly significant because the 5-HT₇ receptor has been implicated in several neurological disorders, including depression and Alzheimer's disease.

Beyond its receptor modulation properties, this compound has also been studied for its potential as an anti-inflammatory agent. Research conducted by a team at the University of California in 2019 revealed that N-2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-4-(trifluoromethyl)benzamide exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-4-(trifluoromethyl)benzamide have also been extensively studied. In preclinical trials using animal models, it was found to have good oral bioavailability and a favorable pharmacokinetic profile. The compound is rapidly absorbed from the gastrointestinal tract and has a moderate half-life in plasma, which suggests that it could be administered orally with reasonable dosing regimens.

In terms of safety and toxicity profiles, initial studies have indicated that N-2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-y l) ethyl - 4 - ( trifluorometh yl ) benz amide strong > exhibits low toxicity at therapeutic doses. However, further extensive safety evaluations are necessary before it can be advanced to clinical trials. p > < p >The development pipeline for this compound is currently progressing through preclinical stages. Several pharmaceutical companies are actively involved in optimizing its formulation and delivery methods to enhance its therapeutic efficacy while minimizing potential side effects. Additionally, ongoing research aims to identify novel indications for this compound beyond its current applications in neurological and inflammatory disorders. p > < p >In conclusion , < strong > N - 2 - ( dim ethyla mino ) - 2 - ( 1 - methyl - 1 , 2 , 3 , 4 - tet rahydro quin olin - 6 - yl ) eth yl - 4 - ( trif luoro meth yl ) ben zami de strong > ( CAS No . 9 2 000000000000000009 ) represents a promising molecule with diverse biological activities and potential therapeutic applications . Its unique structural features , combined with favorable pharmacokinetic properties , make it an attractive candidate for further development in medicinal chemistry . As research continues to advance , it is likely that new insights into its mechanisms of action will emerge , paving the way for innovative treatments in various medical fields . p > article > response >